3-Ethyl-5-methyl-4-oxiranylmethoxy-benzonitrile

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 3-ethyl-5-methyl-4-(oxiran-2-ylmethoxy)benzonitrile
• InChI: InChI=1S/C13H15NO2/c1-3-11-5-10(6-14)4-9(2)13(11)16-8-12-7-15-12/h4-5,12H,3,7-8H2,1-2H3
• InChI Key: BLOYCYIUXYMGCT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)C#N)C)OCC2CO2

Description

3-Ethyl-5-methyl-4-oxiranylmethoxy-benzonitrile is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-ethyl-4-hydroxy-5-methyl-benzonitrile (5.06 g, 31.4 mmol) in THF (80 mL), PPh3 (9.06 g, 34.5 mmol) and (R)-glycidol (2.29 mL, 34.5 mmol) are added. The mixture is cooled to 0° C. before DEAD in toluene (15.8 mL, 34.5 mmol) is added. The mixture is stirred for 18 h while warming up to rt. The solvent is evaporated and the crude product is purified by CC on silica gel eluting with heptane:EA 7:3 to give 3-ethyl-5-methyl-4-oxiranylmethoxy-benzonitrile (5.85 g) as a yellow oil; LC-MS: tR=0.96 min; [M+42]+=259.08.